N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C22H17ClN2O2S/c1-13-6-5-7-15(20(13)27-2)21(26)24-18-12-14(10-11-16(18)23)22-25-17-8-3-4-9-19(17)28-22/h3-12H,1-2H3,(H,24,26)
• InChI Key: MFUOELJEPMDQFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4S3)Cl)OC
• Molecular Formula: C22H17ClN2O2S
• Molecular Weight: 408.9 g/mol

Description

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide, also known as BMB-Cl, is a synthetic compound that has gained interest in scientific research due to its potential applications in the field of medicine. BMB-Cl belongs to the class of benzamide derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide is not fully understood. However, it has been suggested that N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide may exert its biological effects through the inhibition of certain enzymes or signaling pathways involved in disease progression.
Biochemical and physiological effects:
N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been shown to modulate the expression of various genes and proteins involved in inflammation, cell proliferation, and apoptosis. It has also been found to reduce the production of reactive oxygen species, which are known to contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has several advantages as a research tool. It is easy to synthesize and has good solubility in various solvents. However, N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has some limitations as well. Its stability in biological systems needs to be investigated further, and its toxicity profile needs to be evaluated before it can be used in clinical trials.

Future Directions

There are several areas of research that can be explored further with N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide. For example, its potential use as a therapeutic agent in neurodegenerative diseases such as Parkinson's disease and Huntington's disease needs to be investigated. Additionally, the development of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide derivatives with improved biological activities and reduced toxicity is an area of interest. Finally, the investigation of the pharmacokinetics and pharmacodynamics of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide in animal models is necessary to determine its potential use in humans.
In conclusion, N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various diseases. Its anti-inflammatory, anti-cancer, and anti-tumor activities make it a promising therapeutic agent. However, further research is needed to fully understand its mechanism of action, evaluate its toxicity profile, and determine its potential use in clinical trials.

Synthesis Methods

The synthesis of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide involves the reaction of 2-chloro-5-nitrobenzoic acid with 2-aminothiophenol in the presence of a base, followed by reduction of the resulting nitro compound with iron powder. The final product is obtained by acylation of the amine group with 3-methyl-2-methoxybenzoyl chloride.

Scientific Research Applications

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has been extensively studied for its potential use as a therapeutic agent in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor activities in preclinical studies. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-2-methoxy-3-methylbenzamide has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.